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Herbicide

Introduction
Dimethenamid is a selective, pre-emergent herbicide belonging to the chloroacetamide

chemical family. It is valued for its broad-spectrum control of annual grasses and small-seeded

broadleaf weeds in a variety of crops. This technical guide provides a comprehensive overview

of the discovery, developmental history, chemical synthesis, mode of action, and biological

efficacy of Dimethenamid, with a particular focus on its more active isomer, Dimethenamid-P.

Discovery and Developmental History
Dimethenamid was originally developed by Syngenta and later commercialized by BASF. The

initial patent for Dimethenamid was filed in 1982.[1] The first registration of Dimethenamid in

the United States occurred in 1993.[2] This initial formulation was a racemic mixture of the R

and S isomers in a 50:50 ratio.[2]

Subsequent research revealed that the S-isomer is the more biologically active enantiomer.[2]

This discovery led to the development of Dimethenamid-P, an enriched formulation containing

a 90:10 ratio of the S-isomer to the R-isomer.[2] Dimethenamid-P was first registered in the

United States in 1999 and offers the advantage of providing the same level of weed control as

the original formulation but at a lower application rate.
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Dimethenamid and Dimethenamid-P are registered for use on a wide range of agricultural

crops, including corn, soybeans, peanuts, grain sorghum, and dry beans. They are also used in

non-agricultural settings such as landscape and grounds maintenance, turfgrass, and

ornamental production.

Chemical Synthesis
The chemical name for Dimethenamid is 2-chloro-N-(2,4-dimethyl-3-thienyl)-N-(2-methoxy-1-

methylethyl)acetamide. The synthesis of Dimethenamid, and specifically the more active S-

isomer (Dimethenamid-P), has been approached through several patented routes.

Two primary chemical synthesis routes for Dimethenamid-P have been detailed:

Route 1: This route starts with (R)-lactic acid isobutyl ester. This is reacted with p-

nitrobenzene sulfonyl chloride, followed by a reaction with 2,4-dimethyl-3-aminothiophene.

The subsequent intermediate is reduced with lithium aluminum hydride and then reacted with

chloroacetyl chloride, followed by etherification to yield Dimethenamid-P. However, this

method is not ideal for large-scale production due to the high cost of starting materials and

the use of hazardous reagents like lithium aluminum hydride.

Route 2: This route begins with L-alanine, which is reduced to L-alaninol. Methylation with

dimethyl sulfate produces (S)-1-methoxy-2-propylamine. This key intermediate is then

condensed with 2,4-dimethyl-3-hydroxythiophene and subsequently reacted with

chloroacetyl chloride to produce Dimethenamid-P.

Below is a DOT script visualizing the second, more commercially viable, synthetic pathway for

Dimethenamid-P.

L-Alanine L-Alaminol

Reduction
(e.g., NaBH4) (S)-1-methoxy-2-propylamine

Methylation
(e.g., Dimethyl sulfate)

N-(2,4-dimethyl-3-thienyl)-
(S)-1-methoxy-2-propylamine

Condensation

2,4-dimethyl-3-hydroxythiophene
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Caption: Chemical Synthesis Pathway for Dimethenamid-P.

Mode of Action
Dimethenamid is classified as a Group 15 herbicide (WSSA) or a Group K3 herbicide (HRAC).

Its primary mode of action is the inhibition of very long-chain fatty acid (VLCFA) synthesis.

VLCFAs are essential components of plant cell membranes and are crucial for cell division and

growth.

The herbicidal action of Dimethenamid occurs during seed germination. It is absorbed by the

emerging shoots (coleoptiles) of grasses and the roots and shoots of broadleaf weeds. By

inhibiting VLCFA synthesis, Dimethenamid disrupts cell division and elongation, which

prevents the weed seedlings from emerging from the soil. This pre-emergent activity is critical

as it eliminates weed competition with crops at the earliest stages of growth.

The following DOT script illustrates the mode of action of Dimethenamid.
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Caption: Mode of Action of Dimethenamid-P.

Structure-Activity Relationship (SAR)
The development of Dimethenamid-P is a classic example of the importance of

stereochemistry in pesticide activity. Dimethenamid has two chiral elements, leading to four
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possible stereoisomers. The key chiral center is on the 2-methoxy-1-methylethyl group

attached to the amide nitrogen.

Initial studies and commercialization focused on the racemic mixture of the (S)- and (R)-

enantiomers. However, further research demonstrated that the herbicidal activity resides almost

exclusively in the (S)-enantiomer. This finding was significant as it allowed for the development

of Dimethenamid-P, which contains a higher concentration of the active S-isomer. The

practical benefit of this is a reduction in the amount of active ingredient released into the

environment while maintaining or enhancing herbicidal efficacy.

Quantitative Data: Efficacy of Dimethenamid-P
Numerous field trials have been conducted to evaluate the efficacy of Dimethenamid-P for

weed control in various crops. The following table summarizes data from selected studies,

demonstrating the effectiveness of Dimethenamid-P at different application rates.

Crop Target Weed(s)
Application
Rate (g a.i./ha)

Weed Control
Efficiency (%)

Reference

Maize

Echinochloa

colona, Cyperus

rotundus,

Commelina

benghalensis

670 82.54 - 93.09

Maize

Mixed annual

grasses and

broadleaf weeds

425 + 500 (with

Pendimethalin)
78 - 100

Maize

Mixed annual

grasses and

broadleaf weeds

850 + 1000 (with

Pendimethalin)
91 - 100

Green Beans
Amaranthus

powellii
680 97.2

Green Beans Fumaria spp. 1350 70.0

Sweet Corn Digitaria ciliaris 900 88.9
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Note: a.i./ha = active ingredient per hectare. Efficacy can vary based on soil type,

environmental conditions, and weed pressure.

Experimental Protocols
The evaluation of a herbicide like Dimethenamid involves a series of standardized

experimental protocols, from laboratory bioassays to large-scale field trials.

Laboratory Bioassay for Herbicide Efficacy
Objective: To determine the intrinsic activity of the herbicide on target weed species under

controlled conditions.

Methodology:

Weed seeds are surface-sterilized and placed in petri dishes containing a growth medium

(e.g., agar or filter paper).

A range of Dimethenamid-P concentrations are applied to the growth medium.

The petri dishes are incubated in a growth chamber with controlled light, temperature, and

humidity.

After a set period (e.g., 7-14 days), the germination percentage, root length, and shoot

length of the seedlings are measured.

The data is used to calculate the GR50 (the concentration required to inhibit growth by

50%) for each weed species.

Field Trial for Weed Control Efficacy and Crop Safety
Objective: To evaluate the performance of the herbicide under real-world agricultural

conditions.

Methodology:

Site Selection: A field with a known history of target weed infestation is selected. The soil

type and organic matter content are characterized.
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Experimental Design: A randomized complete block design is typically used with multiple

replications (usually 3-4) for each treatment.

Treatments: Treatments include an untreated control, Dimethenamid-P at various

application rates (e.g., 0.5x, 1x, and 2x the proposed label rate), and often a commercial

standard herbicide for comparison.

Application: The herbicide is applied using a calibrated sprayer to ensure accurate and

uniform application. For pre-emergent herbicides like Dimethenamid-P, application occurs

after planting but before crop and weed emergence.

Data Collection:

Weed Control: Weed density and biomass are assessed at specific intervals after

application (e.g., 2, 4, and 8 weeks). This is often done by counting weeds in randomly

placed quadrats within each plot.

Crop Injury (Phytotoxicity): The crop is visually assessed for any signs of injury, such as

stunting, chlorosis, or necrosis, using a standardized rating scale (e.g., 0-100%, where

0 is no injury and 100 is crop death).

Yield: At the end of the growing season, the crop is harvested from the center of each

plot to determine the yield.

Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine if there are significant differences between the treatments.

The following DOT script provides a generalized workflow for a herbicide efficacy field trial.
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Caption: Generalized Workflow for a Herbicide Efficacy Field Trial.
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Conclusion
The development of Dimethenamid and its subsequent refinement into Dimethenamid-P

represents a significant advancement in weed management technology. Through a detailed

understanding of its chemical synthesis, mode of action, and structure-activity relationships,

researchers were able to produce a more efficient and environmentally conscious herbicide.

The extensive field testing and clear experimental protocols have established Dimethenamid-

P as a reliable tool for pre-emergent weed control in a wide array of agricultural and non-

agricultural systems, helping to ensure crop yields and maintain landscape aesthetics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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